Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†
RSC Advances Pub Date: 2016-09-27 DOI: 10.1039/C6RA20007A
Abstract
An Fe(III)-mediated radical 1,2-aryl migration of α,α-diarylallylic alcohols for the isomerization to ketones is described. The Fe(acac)3–silane would convert the alkene to an alkyl radical and initiates a 1,2-aryl migration-oxidation process. Thus Fe(acac)3 serves as an olefin hydrogen atom transfer initiator and oxidant, while various allylic alcohols could isomerize to ketones in moderate to good yields.
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Journal Name：RSC Advances
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CAS no.: 89640-58-4
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